Cas no 13130-41-1 (2-acetamido-4-phenylthiophene-3-carboxylic acid)

2-Acetamido-4-phenylthiophene-3-carboxylic acid is a heterocyclic organic compound featuring a thiophene core substituted with an acetamido group at the 2-position, a phenyl ring at the 4-position, and a carboxylic acid moiety at the 3-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The presence of both carboxylic acid and acetamido functional groups enhances its reactivity, enabling derivatization for targeted molecular design. Its crystalline form ensures stability and ease of handling in laboratory settings. The compound’s well-defined structure and functional group compatibility make it valuable for research in medicinal chemistry and material science.

2-acetamido-4-phenylthiophene-3-carboxylic acid structure

13130-41-1 structure

Product Name:2-acetamido-4-phenylthiophene-3-carboxylic acid

CAS No:13130-41-1

MF:C₁₃H₁₁NO₃S

MW:261.296342134476

CID:6343456

PubChem ID:779600

Update Time:2025-10-18

2-acetamido-4-phenylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-acetamido-4-phenylthiophene-3-carboxylic acid
- Oprea1_354704
- AKOS003670475
- EN300-18202706
- SR-01000370096-1
- 13130-41-1
- Oprea1_604552
- SR-01000370096
- Inchi： 1S/C13H11NO3S/c1-8(15)14-12-11(13(16)17)10(7-18-12)9-5-3-2-4-6-9/h2-7H,1H3,(H,14,15)(H,16,17)
- InChI Key： XDLBCQUVVIHWQS-UHFFFAOYSA-N
- SMILES： S1C=C(C2C=CC=CC=2)C(C(=O)O)=C1NC(C)=O

Computed Properties

Exact Mass: 261.04596439g/mol
Monoisotopic Mass: 261.04596439g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 328
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 94.6Å²

2-acetamido-4-phenylthiophene-3-carboxylic acid Pricemore >>

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